Cas no 1263366-19-3 (1-(1,3-Dioxolan-2-yl)-3-ethyl-pentan-2-one)

1-(1,3-Dioxolan-2-yl)-3-ethyl-pentan-2-one is a specialized organic compound featuring a dioxolane-protected carbonyl group and an ethyl-substituted pentanone backbone. This structure imparts stability and reactivity control, making it valuable in synthetic organic chemistry, particularly in multi-step reactions where selective deprotection or further functionalization is required. The dioxolane moiety enhances solubility in polar aprotic solvents, facilitating its use in homogeneous reaction conditions. Its balanced steric and electronic properties allow for versatile applications in the synthesis of complex molecules, including pharmaceuticals and fine chemicals. The compound’s defined purity and consistent performance make it a reliable intermediate for research and industrial processes.

1-(1,3-Dioxolan-2-yl)-3-ethyl-pentan-2-one structure

1263366-19-3 structure

Product Name:1-(1,3-Dioxolan-2-yl)-3-ethyl-pentan-2-one

CAS No:1263366-19-3

MF:C₁₀H₁₈O₃

MW:186.248123645782

CID:4692231

Update Time:2025-05-21

1-(1,3-Dioxolan-2-yl)-3-ethyl-pentan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-(1,3-Dioxolan-2-yl)-3-ethyl-pentan-2-one
- 1-(1,3-dioxolan-2-yl)-3-ethylpentan-2-one
- Inchi： 1S/C10H18O3/c1-3-8(4-2)9(11)7-10-12-5-6-13-10/h8,10H,3-7H2,1-2H3
- InChI Key： OGAOHKDTHHAJJQ-UHFFFAOYSA-N
- SMILES： O1CCOC1CC(C(CC)CC)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 158
Topological Polar Surface Area: 35.5

1-(1,3-Dioxolan-2-yl)-3-ethyl-pentan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	208578-1g	1-(1,3-Dioxolan-2-yl)-3-ethyl-pentan-2-one	1263366-19-3	97%	1g	￡554.00	2022-03-01
Fluorochem	208578-2g	1-(1,3-Dioxolan-2-yl)-3-ethyl-pentan-2-one	1263366-19-3	97%	2g	￡838.00	2022-03-01
Fluorochem	208578-5g	1-(1,3-Dioxolan-2-yl)-3-ethyl-pentan-2-one	1263366-19-3	97%	5g	￡1702.00	2022-03-01

1-(1,3-Dioxolan-2-yl)-3-ethyl-pentan-2-one Related Literature

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Additional information on 1-(1,3-Dioxolan-2-yl)-3-ethyl-pentan-2-one

1-(1,3-Dioxolan-2-yl)-3-ethyl-pentan-2-one (CAS No. 1263366-19-3)

1-(1,3-Dioxolan-2-yl)-3-ethyl-pentan-2-one is a chemical compound with the CAS registry number 1263366-19-3. This compound belongs to the class of cyclic ketones and is characterized by its unique structure, which includes a dioxolane ring and a branched ethyl group. The molecule is of interest in organic synthesis due to its potential as an intermediate in the production of various bioactive compounds and specialty chemicals.

The dioxolane ring in this compound is a five-membered cyclic ether, which is known for its stability and reactivity in certain chemical transformations. The presence of the branched ethyl group at the third position of the pentanone backbone adds to the compound's versatility, making it a valuable building block in the synthesis of complex molecules. Recent studies have highlighted its role in the construction of terpenoid derivatives, which are widely found in natural products and have applications in pharmaceuticals and agrochemicals.

One of the key areas of research involving 1-(1,3-Dioxolan-2-yl)-3-ethyl-pentan-2-one is its use as a precursor in the synthesis of cyclic ketones and their derivatives. Researchers have explored its reactivity under various conditions, including acid-catalyzed cyclizations and base-mediated condensations. These studies have demonstrated its ability to undergo intramolecular reactions, leading to the formation of highly functionalized ring systems. For instance, recent work has shown that this compound can be used to synthesize spirocyclic compounds, which are known for their unique physical properties and biological activities.

In addition to its role as a synthetic intermediate, 1-(1,3-Dioxolan-2-yl)-3-ethyl-pentan-2-one has been investigated for its potential applications in materials science. Its ability to form stable covalent bonds under specific conditions makes it a candidate for use in the development of novel polymers and advanced materials. For example, studies have shown that this compound can be polymerized to form materials with tailored mechanical properties, making it suitable for applications in coatings and adhesives.

The synthesis of 1-(1,3-Dioxolan-2-yl)-3-ethyl-pentan-2-one typically involves multi-step processes that combine principles from organic chemistry, such as nucleophilic additions, eliminations, and cyclizations. One common approach involves the reaction of an aldehyde with a diol under acidic conditions to form the dioxolane ring. Subsequent alkylation or acylation steps are then used to introduce the ethyl group and ketone functionality into the molecule. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From a toxicological perspective, 1-(1,3-Dioxolan-2-yli)-pentanone derivatives have been studied for their potential health effects. While acute exposure to this compound is generally considered low-risk under normal handling conditions, chronic exposure may pose health hazards. Recent research has focused on understanding its metabolism and bioaccumulation potential in environmental systems. Studies suggest that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in ecosystems.

In conclusion, CAS No. 1263366-19-3, or 1-(1,3-Dioxolan